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Compound Name: HCFC 225

Cat. No.: B1179509

For Researchers, Scientists, and Drug Development Professionals

IMPORTANT REGULATORY NOTICE

Dichloropentafluoropropane, commercially known as HCFC-225 (and under trade names such
as AK-225), is classified as a Class Il ozone-depleting substance. Under the U.S. Clean Air Act
and international agreements like the Montreal Protocol, its production and import were phased
out. As of January 1, 2015, the use of virgin HCFC-225 is banned in the United States and
many other countries.[1] This document is intended for informational and historical purposes
only and may be relevant for researchers evaluating legacy data or in regions with specific
exemptions. Users are strongly advised to consult their local environmental regulations and
consider modern, environmentally compliant alternatives.

Introduction

HCFC-225 is a mixture of two isomers, HCFC-225ca and HCFC-225cb.[1] Historically, it was
widely used as a precision cleaning solvent and as a carrier fluid for depositing lubricants, such
as silicones, onto various substrates, including medical devices and electronics.[1] Its utility as
a carrier solvent stemmed from its selective solvency, low surface tension, non-flammability,
and ability to evaporate completely without leaving a residue.[1] This application note provides
a summary of its properties and generalized protocols for its historical use in lubricant
deposition.
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Properties of HCFC-225

HCFC-225 is characterized by its chemical stability and physical properties that made it

suitable for precision applications. A summary of these properties is presented in Table 1.

Table 1: Physical and Chemical Properties of HCFC-225 Isomers and Mixture

Property

HCFC-225ca

HCFC-225cb

HCFC-225 (Mixture)

Chemical Name

3,3-Dichloro-1,1,1,2,2-

1,3-Dichloro-1,1,2,2,3-

Mixture of ca/cb

pentafluoropropane pentafluoropropane
CAS Number 422-56-0 507-55-1 127564-92-5
Molecular Formula C3HCIzFs Cs3HCIzFs C3HCIzFs
Molecular Weight (
202.94 202.94 202.94
g/mol)
Boiling Point (°C) 51.0 56.0 54
Melting Point (°C) -94.0 -96.9 -151
Density (g/cm?3 at
Y (g 1.55 1.56 1.55
25°C)
Vapor Pressure (mm
302
Hg at 25°C)
Refractive Index 1.3248 1.326 1.326 (at 23°C)
Ozone Depletion
] 0.02 0.03 ~0.03
Potential (ODP)
Global Warming ] o
) Varies with isomer
Potential (GWP, 100- 122 595

yr)

ratio

Note: Properties for the mixture can vary slightly depending on the isomer ratio. Data compiled

from multiple sources.[2][3][4]
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Material Compatibility

HCFC-225 exhibits good compatibility with a wide range of materials, which was a key factor in
its use in complex assemblies. However, compatibility should always be verified for specific
applications.

Table 2: Material Compatibility of HCFC-225

. . Generally Incompatible or
Material Class Compatible . .
Requires Testing

Stainless Steel, Aluminum,

Metals
Copper, Brass
Polystyrene, Polycarbonate
) PTFE, PEEK, Polypropylene, ]
Plastics (can cause crazing), PMMA,
Polyethylene
ABS
Viton®, Kalrez®, Silicone Natural Rubber, Neoprene,
Elastomers
Rubbers Buna-N

This table provides general guidance. It is crucial to perform compatibility testing with specific
materials and under operational conditions.

Generalized Experimental Protocols for Lubricant
Deposition

The following are generalized protocols for depositing a thin film of lubricant using HCFC-225
as a carrier solvent. The precise parameters (e.g., concentration, speed, time) will depend on
the lubricant, substrate, and desired film thickness and must be determined empirically.

Lubricant Solution Preparation

e Select Lubricant: Choose a lubricant that is soluble in HCFC-225. Silicone fluids are a
common choice.[5][6][7]

» Determine Concentration: The concentration of the lubricant in the solvent will be a primary
determinant of the final film thickness. Start with a low concentration (e.g., 0.1% to 5% by
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weight) and adjust as needed.

o Dissolution: In a well-ventilated area, add the weighed lubricant to the required volume of
HCFC-225 in a clean, appropriate container (e.g., glass, stainless steel).

o Mixing: Agitate the solution gently until the lubricant is fully dissolved. Magnetic stirring or
gentle shaking can be used.

Deposition via Dip Coating
Dip coating is a common method for achieving a uniform film. The process can be broken down

into five stages: immersion, dwelling, withdrawal, drainage, and evaporation.[8][9][10]

o Substrate Preparation: Ensure the substrate is clean and free of contaminants. A pre-
cleaning step, potentially using pure HCFC-225 in a vapor degreaser, may be necessary.

e Immersion: Immerse the substrate into the lubricant solution at a constant, slow speed.

o Dwell Time: Allow the substrate to remain fully immersed for a short period to ensure
complete wetting of the surface.

o Withdrawal: Withdraw the substrate from the solution at a constant, controlled speed. The
withdrawal speed is a critical parameter: a faster withdrawal speed generally results in a
thicker coating.[9]

o Drying: Allow the solvent to evaporate from the substrate in a clean, controlled environment.
The rapid evaporation of HCFC-225 will leave a thin film of the lubricant.

Deposition via Spray Coating
Spray coating can be used for substrates with complex geometries or for selective area

deposition.[11][12][13]

e Setup: Use a spray system (e.g., air-atomized or ultrasonic nozzle) compatible with HCFC-
225. The setup should be in a fume hood or well-ventilated enclosure.

o Application: Spray the lubricant solution onto the prepared substrate from a controlled
distance and with a consistent motion to ensure even coverage.
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» Drying: Allow the solvent to evaporate. Multiple thin layers can be applied, with a brief drying
time between each, to build up the desired film thickness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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